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Introduction
Body Protection Compound 157 (BPC-157) is a synthetic peptide composed of 15 amino acids,

derived from a protein found in human gastric juice.[1] Preclinical studies, primarily in rodent

models, have highlighted its significant regenerative potential across various tissues, including

tendons.[1][2][3] Tendon injuries are prevalent and often exhibit slow and incomplete healing

due to poor vascularity.[1] BPC-157 has demonstrated the ability to accelerate the healing of

transected Achilles tendons in rats, making it a compound of interest for therapeutic

development.[4][5][6] These application notes provide a detailed overview of the dosing

guidelines, experimental protocols, and mechanisms of action of BPC-157 acetate in the

context of rodent tendon injury models.

Mechanism of Action in Tendon Healing
BPC-157 promotes tendon healing through a multifaceted approach that enhances the natural

repair process. Its key mechanisms include:

Stimulation of Angiogenesis: BPC-157 upregulates the expression of Vascular Endothelial

Growth Factor (VEGF), which promotes the formation of new blood vessels.[1][7] This

increased blood supply is critical for delivering oxygen and nutrients to the injury site.[1]
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Activation of Fibroblasts: The peptide enhances the outgrowth, survival, and migration of

tendon fibroblasts, the cells responsible for synthesizing the collagen matrix of tendons.[1][4]

Upregulation of Growth Factor Receptors: BPC-157 has been shown to increase the

expression of growth hormone receptors on tendon fibroblasts, potentially amplifying

regenerative signals at the site of injury.[1]

Modulation of Key Signaling Pathways: Research indicates that BPC-157 exerts its effects

by activating the Focal Adhesion Kinase (FAK)-Paxillin pathway.[1][4][5] This pathway is

crucial for cell adhesion, migration, and proliferation, all of which are essential for effective

tendon repair.[1][4]

Anti-Inflammatory Effects: BPC-157 can reduce inflammatory infiltrates at the injury site,

creating a more favorable environment for tissue regeneration.[1][8]

Dosing Guidelines for BPC-157 Acetate in Rodent
Tendon Injury Models
The following table summarizes the dosing regimens for BPC-157 acetate used in various

rodent tendon injury studies.
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Rodent
Model

Injury
Type

Route of
Administr
ation

Dosage
Frequenc
y

Duration
Referenc
e

Wistar

Albino Rats

(200-250g)

Achilles

Tendon

Transectio

n

Intraperiton

eal (IP)

Injection

10 µg/kg,

10 ng/kg,

or 10 pg/kg

Once daily

Last

application

24h before

sacrifice

(Day 1, 4,

7, 10, or

14)

[9]

Rats

Achilles

Tendon

Detachmen

t

Intraperiton

eal (IP)

Injection

10 µg/kg,

10 ng/kg,

or 10 pg/kg

Once daily

Last

application

24h before

sacrifice

(up to 21

days)

[10][11]

Rats

Myotendin

ous

Junction

Dissection

Intraperiton

eal (IP)

Injection

10 µg/kg or

10 ng/kg
Once daily

Last

application

24h before

sacrifice

(up to 42

days)

[12]

Rats

Myotendin

ous

Junction

Dissection

Per-orally

(in drinking

water)

0.16 µg/mL

or 0.16

ng/mL

Ad libitum

Until

sacrifice

(up to 42

days)

[12]

Rats
Tendon

Injury

Local

Injection

(Subcutane

ous/Intram

uscular)

Not

specified in

detail, but

a viable

route

Not

specified

Not

specified
[1]
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Protocol 1: Achilles Tendon Transection Model in Rats
This protocol describes the induction of an Achilles tendon transection injury in rats to study the

therapeutic effects of BPC-157.[1]

Materials:

Male Wistar Albino rats (200-250g)[1]

Anesthetic cocktail (e.g., Ketamine/Xylazine)

Sterile surgical instruments (scalpel, forceps)

Antiseptic solution (e.g., 70% ethanol, povidone-iodine)

Non-absorbable sutures

Analgesics

BPC-157 acetate

Sterile saline or bacteriostatic water for reconstitution

Procedure:

Anesthesia: Anesthetize the rat using an appropriate anesthetic cocktail administered via

intraperitoneal injection. Confirm deep anesthesia through the pedal withdrawal reflex.[1]

Surgical Preparation: Place the rat in a prone position and shave the hair over the right

hindlimb. Sterilize the surgical area with an antiseptic solution.[1]

Tendon Exposure: Make a longitudinal skin incision over the Achilles tendon. Carefully

expose the tendon by blunt dissection of the fascia.[1]

Tendon Transection: Using a sterile scalpel, perform a complete transection of the Achilles

tendon approximately 5 mm proximal to its calcaneal insertion. A clear gap should be visible

between the transected ends. The wound is typically left unsutured to model a significant

tendon defect.[1]
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Wound Closure: Close the skin incision with non-absorbable sutures.[1]

Post-Operative Care: Administer analgesics as required. House rats individually to prevent

interference with the wound. Monitor for signs of infection.[1]

Protocol 2: BPC-157 Acetate Preparation and
Administration
This protocol outlines the preparation and administration of BPC-157 acetate to the rodent

models.

Reconstitution:

Lyophilized BPC-157 acetate powder should be reconstituted with bacteriostatic water or

sterile saline.[1]

Gently swirl the vial to dissolve the peptide; do not shake.[1]

The resulting solution can be stored at 2-8°C for short-term use.[1]

Administration Routes:

Intraperitoneal (IP) Injection: This is the most common route in published studies.[1] Draw

the prescribed dose into a sterile syringe and inject it into the peritoneal cavity of the rat.

Oral Administration (in drinking water): This method offers a continuous and non-invasive

dosing strategy.[1][12] Dissolve BPC-157 in the drinking water at the desired concentration

(e.g., 0.16 µg/mL or 0.16 ng/mL).[1][12]

Local Injection: For targeted delivery, BPC-157 can be injected subcutaneously or

intramuscularly near the injury site.[1]
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Caption: Experimental workflow for the rodent Achilles tendon transection model.
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Caption: BPC-157 activates the FAK-Paxillin signaling pathway to promote tendon healing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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